![molecular formula C19H17N5O3S2 B2584965 2-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-sulfonamide CAS No. 1021137-57-4](/img/structure/B2584965.png)
2-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-sulfonamide is a useful research compound. Its molecular formula is C19H17N5O3S2 and its molecular weight is 427.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Properties
- Synthesis and Antibacterial Evaluation : New heterocyclic compounds containing a sulfonamido moiety, including derivatives of 2-methyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzo[d]thiazole-6-sulfonamide, have been synthesized for use as antibacterial agents. Eight compounds demonstrated high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).
Antimalarial and Antiviral Applications
- Antimalarial Sulfonamides as COVID-19 Drug : The compound has been investigated for antimalarial activity. Theoretical calculations and molecular docking studies revealed small energy affinity against various targets, indicating potential for use as an antimalarial and COVID-19 treatment (Fahim & Ismael, 2021).
Antimicrobial and Antiproliferative Agents
- Design, Synthesis, and Biological Screening : N-ethyl-N-methylbenzenesulfonamide derivatives, related to the compound , have been synthesized and evaluated for antimicrobial and antiproliferative activities. Some derivatives showed significant cytotoxic activity against human cell lines and substantial antimicrobial activity (Abd El-Gilil, 2019).
Anticonvulsant Agents
- Synthesis of Azoles Incorporating a Sulfonamide Moiety : Derivatives containing a sulfonamide thiazole moiety were synthesized and evaluated for anticonvulsant activity. Certain compounds demonstrated protection against picrotoxin-induced convulsion (Farag et al., 2012).
Antiulcer Agents
- Synthesis and Activity of Imidazo[1,2-a]pyridines : New imidazo[1,2-a]pyridines substituted at the 3-position have been synthesized as potential antiulcer agents with cytoprotective properties (Starrett et al., 1989).
Cytotoxic and Radiosensitizing Agents
- Novel 4-(4-substituted-thiazol-2-ylamino)-N-(pyridin-2-yl)-benzenesulfonamides : A series of compounds related to the one were synthesized and screened for cytotoxic activity against a human breast cancer cell line. Some compounds also displayed radiosensitizing properties (Ghorab et al., 2012).
properties
IUPAC Name |
2-methyl-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]-1,3-benzothiazole-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O3S2/c1-13-22-17-3-2-15(12-18(17)28-13)29(26,27)21-10-11-24-19(25)5-4-16(23-24)14-6-8-20-9-7-14/h2-9,12,21H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRBKXJGTRAFHRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)NCCN3C(=O)C=CC(=N3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.